3-iodo-N-(3-methylphenyl)benzamide

• Molecular Formula: C14H12INO
• Molecular Weight: 337.15 g/mol
• IUPAC Name: 3-iodo-N-(3-methylphenyl)benzamide
• InChI: InChI=1S/C14H12INO/c1-10-4-2-7-13(8-10)16-14(17)11-5-3-6-12(15)9-11/h2-9H,1H3,(H,16,17)
• InChI Key: NCIAASNHSUTOGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C2=CC(=CC=C2)I

Description

3-Iodo-N-(3-methylphenyl)benzamide is a halogenated benzamide derivative characterized by an iodine atom at the 3-position of the benzoyl ring and an N-linked 3-methylphenyl group. Its molecular formula is C₁₄H₁₂INO, with a molecular weight of 353.16 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-iodo-N-(3-methylphenyl)benzamide typically involves the iodination of N-(3-methylphenyl)benzamide. One common method is the electrophilic aromatic substitution reaction, where iodine is introduced to the aromatic ring in the presence of an oxidizing agent such as hydrogen peroxide or sodium hypochlorite. The reaction is usually carried out in a solvent like acetic acid or dichloromethane at room temperature .

Industrial Production Methods

In an industrial setting, the production of 3-iodo-N-(3-methylphenyl)benzamide can be scaled up by optimizing the reaction conditions to ensure high yield and purity. This may involve the use of continuous flow reactors and automated systems to control the reaction parameters precisely. The purification of the final product is typically achieved through recrystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions

3-iodo-N-(3-methylphenyl)benzamide undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding quinones or reduction to form amines.

Coupling Reactions: It can participate in coupling reactions such as Suzuki or Heck coupling to form biaryl compounds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium azide or potassium cyanide in polar aprotic solvents.

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride in anhydrous solvents.

Major Products

Substitution: Formation of azides, nitriles, or other substituted benzamides.

Oxidation: Formation of quinones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Scientific Research Applications

3-iodo-N-(3-methylphenyl)benzamide has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of potential pharmaceutical agents, particularly in the development of anti-tubercular drugs.

Materials Science: The compound is used in the synthesis of organic semiconductors and other materials with electronic properties.

Biological Studies: It serves as a probe in biochemical assays to study enzyme interactions and other biological processes.

Mechanism of Action

The mechanism of action of 3-iodo-N-(3-methylphenyl)benzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The iodine atom and the benzamide core play crucial roles in binding to these targets, leading to the modulation of their activity. The exact pathways and molecular targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

Compound Name	Substituents	Molecular Weight (g/mol)	Density (g/cm³)	Boiling Point (°C)	Key Features
3-Iodo-N-(3-methylphenyl)benzamide	I (C3), 3-methylphenyl (N-linked)	353.16	1.59 (predicted)	392 (predicted)	Halogen bonding, planar geometry
3-Iodo-4-methoxy-N-(3-methylphenyl)benzamide	I (C3), OCH₃ (C4), 3-methylphenyl	367.18	1.59	392	Electron-donating methoxy group
N-(3-Methylphenyl)-3-nitrobenzamide	NO₂ (C3), 3-methylphenyl	256.26	N/A	N/A	Electron-withdrawing nitro group
3-Chloro-N-(3-chloro-2-methylphenyl)benzamide	Cl (C3, C2'), 3-methylphenyl	318.76	N/A	N/A	Dual chloro groups, increased polarity

Key Observations :

• Electron Effects : The iodine atom in 3-iodo-N-(3-methylphenyl)benzamide provides moderate electron-withdrawing effects compared to the stronger electron-withdrawing nitro group in or electron-donating methoxy group in .
• Steric Effects : The 3-methylphenyl group introduces steric hindrance, reducing rotational freedom compared to smaller substituents (e.g., methoxy).

Tyrosinase Inhibition ()

• Analog: 4-[({5-[(2-Amino-1,3-thiazol-4-yl)methyl]-4-phenyl-4H-1,2,4-triazol-3-yl}sulfanyl)methyl]-N-(3-methylphenyl)benzamide
• Comparison : The thiazole-triazole moiety in this analog enhances tyrosinase inhibition (IC₅₀ < 1 µM) compared to the iodine-substituted parent compound, which lacks this heterocyclic system.

BCR-ABL Kinase Inhibition ()

• Analog : 3-Iodo-N-(3-(4-methyl-1H-imidazol-1-yl)-5-(trifluoromethyl)phenyl)benzamide
• Comparison : The trifluoromethyl and imidazole groups in this derivative improve binding affinity to BCR-ABL (IC₅₀ = 12 nM) by introducing hydrophobic and π-π interactions, whereas the parent compound shows weaker activity (IC₅₀ > 100 nM).